Cas no 59898-60-1 (3-ethyl-5,6-dimethyl-2-sulfanylidene-1H,2H,3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-ethyl-5,6-dimethyl-2-sulfanylidene-1H,2H,3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 59898-60-1
• MF: C₁₀H₁₂N₂OS₂
• MW: 240.345079421997
• MDL: MFCD02741042
• CID: 382840
• PubChem ID: 700125
• Update Time: 2025-04-19

3-ethyl-5,6-dimethyl-2-sulfanylidene-1H,2H,3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one,3-ethyl-2,3-dihydro-5,6-dimethyl-2-thioxo-
• 3-Ethyl-2-mercapto-5,6-dimethyl-3H-thieno-[2,3-d]pyrimidin-4-one
• 3-ETHYL-2-MERCAPTO-5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 3-Ethyl-2-mercapto-5,6-dimethyl-3H-thieno[2,3-d]pyrimidin-4-one
• 3-ethyl-5,6-dimethyl-2-thioxo-2,3-dihydro-1H-thieno[2,3-d]pyrimidin-4-one
• 3-ethyl-5,6-dimethyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
• AC1LDSP2
• AC1Q305Q
• AC1Q6J79
• F1174-0948
• SBB040425
• 3-ethyl-5,6-dimethyl-2-sulfanylidene-1H,2H,3H,4H-thieno2,3-dpyrimidin-4-one
• 59898-60-1
• 3-ethyl-5,6-dimethyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• Z55664680
• DTXSID70351435
• EN300-09027
• SR-01000497473-2
• CCG-42007
• AKOS001056978
• AKOS000268536
• SR-01000497473-1
• CS-0221387
• SR-01000497473
• 3-ethyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• MDL： MFCD02741042
• Inchi： 1S/C10H12N2OS2/c1-4-12-9(13)7-5(2)6(3)15-8(7)11-10(12)14/h4H2,1-3H3,(H,11,14)
• InChI Key： XLKJPERNTVDPON-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C(NC1=2)=S)CC)=O

Computed Properties

• Exact Mass: 240.03926
• Monoisotopic Mass: 240.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 399.8°C at 760 mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.668
• PSA: 32.34